6-Hydroxy-benzofuran-4-carboxylic acid methyl ester

• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: methyl 6-hydroxy-1-benzofuran-4-carboxylate
• InChI: InChI=1S/C10H8O4/c1-13-10(12)8-4-6(11)5-9-7(8)2-3-14-9/h2-5,11H,1H3
• InChI Key: UCSIWQRDIXHZOY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=COC2=CC(=C1)O

Description

6-Hydroxy-benzofuran-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared in a similar manner as described for Intermediate 1e, from 2,6-lutidine (1.42 mL, 12.2 mmol), BBr3 (12.2 mL, 12.2 mmol, 1.0 M in CH2Cl2) and 6-methoxy-benzofuran-4-carboxylic acid methyl ester (6c) (840 mg, 4.07 mmol). Purification by flash column chromatography (10-15% EtOAc in hexanes) gave a pale yellow solid (350 mg, 45% yield). 1H NMR (400 MHz, CDCl3) δ 7.64 (d, J=2.27 Hz, 1 H) 7.61 (d, J=2.02 Hz, 1 H) 7.24 (dd, J=3.28, 2.27 Hz, 2 H) 5.66 (s, 1 H) 4.00 (s, 3 H).